Cas no 94356-99-7 (1H-Pyrazole-3-carboxylic acid, 4-formyl-1-(phenylmethyl)-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-formyl-1-(phenylmethyl)-, methyl ester
• CAS No: 94356-99-7
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 4344587
• Update Time: 2025-03-31

1H-Pyrazole-3-carboxylic acid, 4-formyl-1-(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-formyl-1-(phenylmethyl)-, methyl ester

• Inchi： 1S/C13H12N2O3/c1-18-13(17)12-11(9-16)8-15(14-12)7-10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3
• InChI Key： UBTUJQYBSTYIAW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C=C(C=O)C(C(OC)=O)=N1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 441.9±40.0 °C(Predicted)
• pka: -2.49±0.10(Predicted)